1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol

• Molecular Formula: C25H29ClN2O2
• Molecular Weight: 425 g/mol
• IUPAC Name: 1-(1-chloronaphthalen-2-yl)oxy-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C25H29ClN2O2/c1-18-7-9-21(15-19(18)2)28-13-11-27(12-14-28)16-22(29)17-30-24-10-8-20-5-3-4-6-23(20)25(24)26/h3-10,15,22,29H,11-14,16-17H2,1-2H3
• InChI Key: QBYSIKWLGQMEFD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CC(COC3=C(C4=CC=CC=C4C=C3)Cl)O)C

Description

1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields such as medicine and biochemistry.

Mechanism of Action

The mechanism of action of 1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol is not well understood. However, it is believed to work by inhibiting the growth of microorganisms by disrupting their cell membranes. It has also been found to inhibit the activity of certain enzymes and receptors in the body, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria, fungi, and viruses, making it a potential candidate for the development of new antibiotics and antiviral drugs. It has also been found to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol in lab experiments is its broad-spectrum antimicrobial activity, which makes it useful for studying the effects of various microorganisms on biological systems. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol. One area of research is the development of new drugs based on this compound, particularly for the treatment of bacterial and viral infections. Another area of research is the study of its potential use as a ligand in metal-based catalysis, which may have applications in various chemical reactions. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol involves the reaction of 1-chloro-2-naphthol and 4-(3,4-dimethylphenyl)piperazine with propan-2-ol in the presence of a catalyst such as potassium carbonate. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using chromatographic techniques.

Scientific Research Applications

1-[(1-Chloro-2-naphthyl)oxy]-3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propan-2-ol has been studied for its potential applications in various fields such as medicine and biochemistry. It has been found to have antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. It has also been studied for its potential use as a ligand in metal-based catalysis and as a surfactant in the preparation of nanoparticles.